3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid
Overview
Description
3-Bromo-2-methyl-1-benzothiophene-5-carboxylic acid (BMBCA) is an important organic compound that has been widely studied in the scientific community due to its unique properties and potential applications. This compound is a member of the benzothiophene family, which is known for its significant biological activity. BMBCA has been used in various applications, including in the synthesis of pharmaceuticals, in the development of novel materials, and in the study of biochemical and physiological processes.
Scientific Research Applications
3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, including antifungal agents and anti-inflammatory drugs. It has also been used in the development of novel materials, such as polymers and nanomaterials. 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has also been used to study biochemical and physiological processes, such as the regulation of gene expression, the regulation of protein-protein interactions, and the regulation of cell signaling pathways.
Mechanism of Action
The mechanism of action of 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid is not fully understood. However, it is believed that 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid modulates the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and toxins. 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid may also interact with other proteins and molecules in the cell, such as transcription factors, to regulate gene expression.
Biochemical and Physiological Effects
3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to drug-drug interactions. 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has also been shown to modulate the expression of certain genes, which can lead to changes in the cellular environment. Finally, 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has been shown to modulate the activity of certain proteins, which can lead to changes in the biochemical and physiological processes of the cell.
Advantages and Limitations for Lab Experiments
3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid. This makes it a useful compound for laboratory use. However, 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid is a relatively unstable compound and can decompose under certain conditions. Therefore, it is important to use proper handling and storage techniques when working with 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid.
Future Directions
There are a number of potential future directions for 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid research. One potential direction is to further explore the biochemical and physiological effects of 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid. This could include further exploring its effects on gene expression and protein-protein interactions. Another potential direction is to explore the potential applications of 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid in the development of novel materials and pharmaceuticals. Finally, 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid could be used to study the mechanism of action of other compounds, such as drugs and toxins.
Synthesis Methods
3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid can be synthesized through a number of methods, including the Williamson ether synthesis, the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction, and the Sonogashira coupling reaction. The Williamson ether synthesis is a method of synthesizing ethers from alcohols and alkyl halides. The Pd-catalyzed Suzuki-Miyaura cross-coupling reaction is a method of synthesizing aryl halides from aryl bromides and aryl chlorides. The Sonogashira coupling reaction is a method of synthesizing alkynes from aryl halides and alkynes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid involves the bromination of 2-methyl-1-benzothiophene-5-carboxylic acid followed by the introduction of a bromine substituent at the 3-position of the benzothiophene ring. The resulting intermediate is then subjected to carboxylation to yield the final product.", "Starting Materials": [ "2-methyl-1-benzothiophene-5-carboxylic acid", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2-methyl-1-benzothiophene-5-carboxylic acid using bromine in the presence of sodium hydroxide and diethyl ether as a solvent to yield 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid.", "Step 2: Introduction of a bromine substituent at the 3-position of the benzothiophene ring using bromine in the presence of ethanol as a solvent to yield the intermediate.", "Step 3: Carboxylation of the intermediate using carbon dioxide in the presence of sodium hydroxide and ethanol as a solvent to yield the final product, 3-bromo-2-methyl-1-benzothiophene-5-carboxylic acid." ] } | |
CAS RN |
1936008-42-2 |
Molecular Formula |
C10H7BrO2S |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
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